Cas no 53291-02-4 (Bis(cyclopentadienyl)vanadium Iodide)

• Product Name: Bis(cyclopentadienyl)vanadium Iodide
• CAS No: 53291-02-4
• MF: C₁₀H₁₀I₃V
• MW: 561.841321468353
• CID: 89755
• PubChem ID: 57350604
• Update Time: 2025-04-18

Bis(cyclopentadienyl)vanadium Iodide Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)vanadium Iodide
• cyclopenta-1,3-diene,vanadium,triiodide
• VANADOCENE IODIDE
• Bis(eta5-2,4-cyclopentadien-1-yl)iodovanadium
• 53291-02-4
• AKOS025295431
• cyclopenta-1,3-diene;vanadium;triiodide

• MDL： MFCD03701568
• Inchi： 1S/2C5H5.3HI.V/c2*1-2-4-5-3-1;;;;/h2*1-3H,4H2;3*1H;/q2*-1;;;;/p-3
• InChI Key： JZLCDNJHBGDFAS-UHFFFAOYSA-K
• SMILES： [I-].[I-].[I-].[V].[C-]1=CC=CC1.[C-]1=CC=CC1

Computed Properties

• Exact Mass: 307.92700
• Monoisotopic Mass: 561.7356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -5
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: crystal
• Melting Point: 215-217 ºC
• Boiling Point: 165°C/0.2mm
• Flash Point: 165°C/0.2mm subl.
• PSA: 0.00000
• LogP: 2.92870
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Bis(cyclopentadienyl)vanadium Iodide Security Information

• Hazardous Material transportation number：UN 3285 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26; S36/37; S45
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Risk Phrases：R25; R36/37/38
• Packing Group：III
• Safety Term：4.1
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins